3-[2-(4-methoxyphenyl)ethyl]-1-[(5-methyl-3-isoxazolyl)carbonyl]piperidine

• IUPAC Name: [3-[2-(4-methoxyphenyl)ethyl]piperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C19H24N2O3/c1-14-12-18(20-24-14)19(22)21-11-3-4-16(13-21)6-5-15-7-9-17(23-2)10-8-15/h7-10,12,16H,3-6,11,13H2,1-2H3
• InChI Key: ZDDBHWIZPNUYRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCCC(C2)CCC3=CC=C(C=C3)OC
• Molecular Formula: C19H24N2O3
• Molecular Weight: 328.4 g/mol

Description

3-[2-(4-methoxyphenyl)ethyl]-1-[(5-methyl-3-isoxazolyl)carbonyl]piperidine is a chemical compound that has attracted the attention of the scientific community due to its potential applications in various fields. This compound is also known as MEP, and it is a piperidine derivative that has a unique chemical structure.

Mechanism of Action

The mechanism of action of MEP is not fully understood, but it is believed to involve the inhibition of the dopamine transporter. This leads to an increase in the levels of dopamine in the brain, which can have various effects on the body. Dopamine is a neurotransmitter that is involved in the regulation of mood, motivation, and movement.
Biochemical and Physiological Effects:
MEP has been shown to have various biochemical and physiological effects. In animal studies, MEP has been shown to increase locomotor activity, which is an indication of its stimulant properties. MEP has also been shown to increase dopamine levels in the brain, which can have various effects on the body. Dopamine is involved in the regulation of mood, motivation, and movement, and changes in dopamine levels can lead to various physiological and psychological effects.

Advantages and Limitations for Lab Experiments

MEP has several advantages for lab experiments. It is a relatively simple compound to synthesize, and it has a unique chemical structure that makes it an interesting subject for research. However, there are also some limitations to using MEP in lab experiments. One of the main limitations is that the mechanism of action of MEP is not fully understood, which makes it difficult to design experiments that can accurately measure its effects.

Future Directions

There are several future directions for research on MEP. One of the main areas of research is in the development of new treatments for neurological disorders, such as Parkinson's disease and ADHD. MEP has shown promise as a potential treatment for these disorders, and further research is needed to fully understand its effects. Another area of research is in the development of new drugs that are based on the chemical structure of MEP. The unique chemical structure of MEP makes it an interesting subject for drug development, and there is potential for the development of new drugs that have improved efficacy and fewer side effects than current treatments. Finally, there is also potential for research on the use of MEP in other fields, such as agriculture and environmental science.

Synthesis Methods

The synthesis of MEP involves a series of chemical reactions that are carried out in a laboratory. The starting materials for the synthesis of MEP are 4-methoxyphenylacetic acid and 5-methyl-3-isoxazolecarboxylic acid. These two compounds are reacted with thionyl chloride to form the corresponding acid chlorides. The acid chlorides are then reacted with piperidine to form MEP. The final product is purified using column chromatography.

Scientific Research Applications

MEP has been the subject of numerous scientific studies due to its potential applications in various fields. One of the main areas of research is in the field of neuroscience. MEP has been shown to have an affinity for the dopamine transporter, which is a protein that plays a crucial role in the regulation of dopamine levels in the brain. This has led to research on the potential use of MEP as a treatment for various neurological disorders, such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).